Cas no 92220-36-5 (Ethanethioic acid, S-(2-mercaptoethyl) ester)

• Product Name: Ethanethioic acid, S-(2-mercaptoethyl) ester
• CAS No: 92220-36-5
• MF: C₄H₈OS₂
• MW: 136.235718727112
• CID: 2814795
• Update Time: 2023-08-07

Ethanethioic acid, S-(2-mercaptoethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, S-(2-mercaptoethyl) ester
• S-(2-mercaptoethyl) thioacetate
• Thioacetic acid S-(2-mercaptoethyl) ester

• Inchi： 1S/C4H8OS2/c1-4(5)7-3-2-6/h6H,2-3H2,1H3
• InChI Key： GTQFQIPXYDCNCH-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCS

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4